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Compound of Interest

Compound Name: 2-(N-Methylanilino)ethanol

Cat. No.: B147263

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
(N-Methylanilino)ethanol in water and common organic solvents. Due to a lack of readily
available quantitative data in peer-reviewed literature and chemical databases, this document
focuses on providing detailed experimental protocols for researchers to accurately determine
its solubility.

Overview of 2-(N-Methylanilino)ethanol

2-(N-Methylanilino)ethanol, with the chemical formula CoH13NO, is a light yellow oily
transparent liquid. It is primarily used as a dye intermediate[1]. Understanding its solubility is
crucial for its application in synthesis, formulation, and quality control processes.

Qualitative Solubility Profile

Based on available data, 2-(N-Methylanilino)ethanol exhibits the following general solubility
characteristics:

o Water: Slightly soluble[1].
o Ethanol: Soluble[1].

o Ether: Soluble[1].
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While this qualitative information is a useful starting point, precise quantitative data is often

necessary for research and development purposes. The following sections outline detailed

experimental procedures to obtain this data.

Quantitative Solubility Data

As of the latest literature review, specific quantitative solubility data for 2-(N-

Methylanilino)ethanol (e.g., in g/100 mL or mol/L) in various solvents is not extensively

documented. The following table is provided as a template for researchers to populate with

their own experimentally determined values.

. Molar
Temperature Solubility ( .
Solvent Solubility Method Used
(°C) g/100 mL)
(moliL)
Data to be Data to be e.g., Shake-
Water 25 ] )
determined determined Flask Method
Data to be Data to be e.g., Gravimetric
Ethanol 25 ) ) )
determined determined Analysis
e.g.,
) Data to be Data to be )
Diethyl Ether 25 ] ] Spectroscopic
determined determined
Method
Data to be Data to be e.g., Shake-
Acetone 25 ] ]
determined determined Flask Method
Data to be Data to be e.g., Gravimetric
Toluene 25 ] ) )
determined determined Analysis
e.g.,
) Data to be Data to be )
Dichloromethane 25 ] ) Spectroscopic
determined determined
Method

Experimental Protocols for Solubility Determination

To obtain quantitative solubility data, the following established methods are recommended. The

choice of method may depend on the solvent, the required precision, and available laboratory
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equipment.

Shake-Flask Method

The shake-flask method is a widely used technique for determining the equilibrium solubility of
a compound in a solvent.

Methodology:

e Preparation: Add an excess amount of 2-(N-Methylanilino)ethanol to a known volume of
the desired solvent in a sealed, thermostated vessel (e.g., a glass flask).

o Equilibration: Agitate the mixture at a constant temperature for a prolonged period (typically
24-72 hours) to ensure equilibrium is reached.

e Phase Separation: Cease agitation and allow the undissolved solute to settle, resulting in a
saturated solution with an excess of the solute.

o Sampling: Carefully withdraw a known volume of the supernatant (the saturated solution)
without disturbing the undissolved portion.

« Quantification: Analyze the concentration of 2-(N-Methylanilino)ethanol in the sample using
a suitable analytical technique, such as UV-Vis spectroscopy, gas chromatography (GC), or
high-performance liquid chromatography (HPLC).

o Calculation: Calculate the solubility based on the determined concentration and the volume
of the sample.

2. Agitate at constant temperature 5. Quantify solute concentration -
[1. Add excess solute to solvenD—V[ (24-72h) ]—>E‘s Allow phases to separaltaﬁ@‘ Sample the supernatana{ (e.g., HPLC, GC) 6. Calculate solubility
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Shake-Flask Method Workflow

Gravimetric Method

This method is suitable for determining the solubility of a liquid in a volatile solvent.
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Methodology:

e Saturation: Prepare a saturated solution of 2-(N-Methylanilino)ethanol in the chosen
solvent at a specific temperature, ensuring a small amount of undissolved solute remains.

o Sampling: Carefully transfer a known volume or mass of the clear, saturated supernatant to a
pre-weighed container.

o Solvent Evaporation: Evaporate the solvent from the sample under controlled conditions
(e.g., in a fume hood or using a rotary evaporator) until only the non-volatile solute, 2-(N-
Methylanilino)ethanol, remains.

» Weighing: Accurately weigh the container with the remaining solute.

o Calculation: The mass of the dissolved solute is the final mass minus the initial mass of the
container. The solubility can then be expressed as grams of solute per volume or mass of the
solvent.

1. Prepare saturated solution 2. Transfer known_ volume of Sapeiatagt 3. Evaporate solvent 4. Weigh container with solute 5. Calculate solubility
to pre-weighed container
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Gravimetric Method Workflow

General Procedure for Qualitative and Semi-Quantitative
Solubility Assessment

For a rapid assessment of solubility, a simple test tube method can be employed.
Methodology:

e Initial Test: Add approximately 0.1 mL of 2-(N-Methylanilino)ethanol to 3 mL of the solvent
in a test tube.

o Observation: Vigorously shake the test tube for about 30 seconds and observe if the solute
dissolves completely.
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 Classification:
o Soluble: If the solute dissolves completely.
o Slightly Soluble: If a portion of the solute dissolves.
o Insoluble: If the solute does not appear to dissolve.

e pH Test (for aqueous solutions): If the compound is soluble in water, test the resulting
solution with litmus paper to determine if it is acidic, basic, or neutral.

@dd 0.1 mL solute to 3 mL soIvenD

(Shake vigorouslya
Observe for dissolution

No dissolution

Complete dissolution  Partial dissolution

Soluble Slightly Soluble Insoluble
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Quialitative Solubility Assessment

Factors Influencing Solubility

Researchers should consider the following factors when determining and reporting the

solubility of 2-(N-Methylanilino)ethanol:

o Temperature: Solubility is highly dependent on temperature. It is crucial to control and report

the temperature at which the solubility is determined.
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e pH (for aqueous solutions): As an amino alcohol, the solubility of 2-(N-
Methylanilino)ethanol in water is expected to be pH-dependent. Its basic amino group can
be protonated at acidic pH, potentially increasing its aqueous solubility.

o Purity of Solute and Solvent: The presence of impurities can significantly affect solubility
measurements. Ensure high-purity materials are used for accurate results.

o Polymorphism: If the compound can exist in different crystalline forms, each form may have
a different solubility.

Conclusion

This technical guide provides a framework for understanding and determining the solubility of
2-(N-Methylanilino)ethanol. While qualitative data suggests it is slightly soluble in water and
soluble in ethanol and ether, this guide equips researchers with the necessary experimental
protocols to obtain precise, quantitative solubility data. Accurate solubility data is essential for
the effective use of this compound in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b147263?utm_src=pdf-body
https://www.benchchem.com/product/b147263?utm_src=pdf-body
https://www.benchchem.com/product/b147263?utm_src=pdf-body
https://www.benchchem.com/product/b147263?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2-(N-methylanilino)ethanol
https://www.benchchem.com/product/b147263#solubility-of-2-n-methylanilino-ethanol-in-water-and-organic-solvents
https://www.benchchem.com/product/b147263#solubility-of-2-n-methylanilino-ethanol-in-water-and-organic-solvents
https://www.benchchem.com/product/b147263#solubility-of-2-n-methylanilino-ethanol-in-water-and-organic-solvents
https://www.benchchem.com/product/b147263#solubility-of-2-n-methylanilino-ethanol-in-water-and-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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